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Compound of Interest

Compound Name: 1,2-Epoxytetradecane

Cat. No.: B1585259

Introduction

1,2-Epoxytetradecane, also known as 1,2-tetradecylene oxide, is a valuable epoxide
intermediate in the synthesis of various fine chemicals. Its high reactivity, stemming from the
strained three-membered ether ring, allows for facile ring-opening reactions, making it a key
building block for producing surfactants, lubricants, plasticizers, and specialty polymers.[1] The
primary route to this compound is through the epoxidation of the readily available alpha-olefin,
1-tetradecene.

This technical guide provides a comprehensive overview of the principal methods for the
synthesis of 1,2-epoxytetradecane from 1-tetradecene. It details established experimental
protocols, presents a comparative summary of quantitative data from various methods, and
illustrates the reaction pathways and experimental workflows for researchers, scientists, and
drug development professionals.

Comparative Analysis of Synthesis Methods

The choice of a synthetic strategy for the epoxidation of 1-tetradecene is governed by factors
such as reaction efficiency, cost, safety, and environmental impact. The most common methods
include classic epoxidation with peroxy acids, metal-catalyzed oxidations, and enzymatic

conversions.
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Note: "RT" denotes room temperature. Data for m-CPBA and other metal-catalyzed methods
are often generalized from similar alkenes, as specific quantitative data for 1-tetradecene can
vary with precise conditions.

Core Synthesis Pathways & Workflows

The synthesis of 1,2-epoxytetradecane involves the conversion of the alkene's pi-bond into a
C-O-C sigma-bonded ring.
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Caption: General reaction scheme for the epoxidation of 1-tetradecene.

A typical laboratory synthesis follows a standard workflow from reaction setup to the isolation of
the purified epoxide.
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Caption: Generalized experimental workflow for the synthesis of 1,2-epoxytetradecane.

Selecting the appropriate synthesis method depends on the specific requirements of the
researcher, such as scale, cost, and environmental considerations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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